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Compound of Interest

Compound Name: 2,4,6-Tribromopyridine 1-oxide

CAS No.: 170875-37-3

Cat. No.: B063131

Get Quote

Executive Summary & Compound Profile
2,4,6-Tribromopyridine 1-oxide is a critical intermediate in the synthesis of functionalized

pyridine derivatives, particularly for introducing nucleophiles at the 2- or 4-positions via ipso-

substitution.[1] Unlike its parent compound (2,4,6-tribromopyridine), the N-oxide moiety

activates the ring towards nucleophilic attack while altering the solubility and electronic profile.

[1]

Chemical Formula: C

H

Br

NO[1][2]

Molecular Weight: 331.79 g/mol (based on

Br)[2]
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Key Diagnostic Feature: The convergence of the

H NMR spectrum into a single singlet and the distinctive "tribromo" isotope pattern in Mass
Spectrometry.[2]

Synthesis & Sample Definition
To ensure the spectroscopic data correlates to a defined sample, the standard synthesis

involves the oxidation of 2,4,6-tribromopyridine.[1] This context is vital as partial oxidation can

lead to mixtures detectable by NMR.[2]

Reaction Protocol
The oxidation is typically achieved using m-Chloroperoxybenzoic acid (mCPBA) in

dichloromethane (DCM) or Trifluoroacetic acid (TFA) / Hydrogen Peroxide.[2]

Step-by-Step Workflow:

Dissolution: Dissolve 2,4,6-tribromopyridine (1.0 eq) in DCM.

Oxidation: Add mCPBA (1.2 - 1.5 eq) portion-wise at 0°C.

Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (the N-oxide is

significantly more polar/lower R

than the starting material).[2]

Workup: Wash with aqueous NaHCO

to remove m-chlorobenzoic acid byproduct.

Purification: Recrystallization from ethanol or column chromatography (DCM/MeOH).
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Key Transformation

2,4,6-Tribromopyridine
(C5H2Br3N)

2,4,6-Tribromopyridine 1-oxide
(C5H2Br3NO)

Oxidation

mCPBA
(DCM, 0°C -> RT)

m-Chlorobenzoic Acid
(Removed via NaHCO3 wash)

Byproduct Separation

Click to download full resolution via product page

Figure 1: Synthetic pathway for the generation of the N-oxide target, highlighting the oxidative

transformation.

Mass Spectrometry (MS) Analysis
The mass spectrum provides the most definitive confirmation of the "Tribromo" motif.[2]

Bromine has two stable isotopes,

Br (50.7%) and

Br (49.3%), in a roughly 1:1 ratio.[2] A molecule with three bromine atoms exhibits a
characteristic tetrad pattern.

Isotope Pattern Logic
For C

H

Br

NO, the molecular ion cluster will span approximately 6 mass units.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b063131/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-characterization-of-2-4-6-tribromopyridine-1-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromoaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Species Composition
Approx.[2][3][4][5]
[6][7][8] Mass (m/z)

Relative Intensity
(Theoretical)

M Br 329 1 (100%)

M+2
Br

Br

331 3 (300%)

M+4
Br

Br
333 3 (300%)

M+6 Br 335 1 (100%)

Note: The exact masses will vary slightly, but the 1:3:3:1 intensity ratio is the diagnostic

fingerprint.

Fragmentation Pathway
[M - 16]: Loss of Oxygen.[1][2][9] A distinct cluster appearing at m/z ~313–319 (reverting to

the tribromopyridine pattern).[2]

[M - 79/81]: Loss of a Bromine radical.[1][2]

Molecular Ion [M]+
m/z 329, 331, 333, 335

(1:3:3:1 Pattern)

[M - O]+
m/z 313, 315, 317, 319

(Loss of Oxygen)

- 16 amu (O)

[M - Br]+
m/z ~250 cluster
(Loss of Bromine)

- 79/81 amu (Br)
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Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Impact (EI) Mass

Spectrometry.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The high symmetry of the molecule simplifies the NMR data, making any impurity immediately

obvious.[2]

H NMR (Proton)
Due to the

symmetry axis passing through the Nitrogen and C-4, the protons at positions 3 and 5 are
chemically equivalent.[2]

Signal: A single Singlet (s).

Chemical Shift (

): Typically 7.80 – 8.00 ppm (in CDCl

or DMSO-

).[1][2]

Interpretation: The N-oxide moiety generally shields the 2,6-positions (occupied by Br) and

has a smaller deshielding effect on the 3,5-protons compared to the parent pyridine.[1] The

absence of coupling (J-values) confirms the 2,4,6-substitution pattern.[1]

C NMR (Carbon)
The symmetry dictates only 3 distinct carbon signals despite the 5-carbon ring.[2]

C-2, C-6 (C-Br): Quaternary carbons, typically 140–145 ppm.[1][2]

C-4 (C-Br): Quaternary carbon, typically 120–130 ppm.[1][2]

C-3, C-5 (C-H): Methine carbons, typically 128–132 ppm.[1][2]
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Figure 3: Symmetry map showing equivalent nuclei. C-3 and C-5 produce the single proton

signal.

Infrared (IR) Spectroscopy
IR is useful for confirming the success of the oxidation step (appearance of N-O stretch).[2]

N-O Stretch: A strong, characteristic band at 1250 – 1300 cm

.[1][2] This band is absent in the starting material.[2]

C-Br Stretch: Strong bands in the fingerprint region (600 – 800 cm

).[1][2]

C=C / C=N Stretches: Aromatic ring breathing modes around 1450 – 1600 cm

.[1][2]

Consolidated Data Summary
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Technique Parameter Value / Description Assignment

H NMR

Shift (

)
7.80 – 8.00 ppm H-3, H-5 (Equivalent)

Multiplicity Singlet (s) No vicinal protons

Integration 2H

C NMR Signals 3 Distinct Peaks
Symmetry (

)

MS (EI/ESI) Molecular Ion 329, 331, 333, 335

[M]

(Br

pattern)

Base Peak 331 / 333
Most abundant

isotopologues

IR Diagnostic Band 1250 – 1300 cm N-O Stretch
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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